Cas no 54716-17-5 (2,4-Hexadienal, 2-methyl-, (E,E)-)
2,4-Hexadienal, 2-methyl-, (E,E)- Chemical and Physical Properties
Names and Identifiers
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- 2,4-Hexadienal, 2-methyl-, (E,E)-
- 2,4-Hexadienal, 2-methyl-, (2E,4E)-
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- Inchi: 1S/C7H10O/c1-3-4-5-7(2)6-8/h3-6H,1-2H3/b4-3+,7-5+
- InChI Key: USLLTQZDXQTRIR-BDWKERMESA-N
- SMILES: C(=O)/C(/C)=C/C=C/C
2,4-Hexadienal, 2-methyl-, (E,E)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | BBV-77544292-1.0g |
(2E,4E)-2-methylhexa-2,4-dienal |
54716-17-5 | 95% | 1.0g |
$0.0 | 2023-01-06 |
2,4-Hexadienal, 2-methyl-, (E,E)- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 2,4-Hexadienal, 2-methyl-, (E,E)-
Introduction to 2,4-Hexadienal, 2-methyl-, (E,E)- (CAS No. 54716-17-5)
2,4-Hexadienal, 2-methyl-, (E,E)- (CAS No. 54716-17-5) is a multifaceted compound with significant applications in various fields, including flavor and fragrance chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique chemical structure and properties, which make it a valuable component in numerous formulations and research studies.
The chemical formula of 2,4-Hexadienal, 2-methyl-, (E,E)- is C8H12O, and it is a colorless to pale yellow liquid with a distinctive odor. The compound's molecular weight is approximately 128.18 g/mol. Its structural features include two double bonds in the (E,E)-configuration and a methyl group attached to the second carbon atom of the hexadienal chain. These characteristics contribute to its reactivity and functional versatility.
In the realm of flavor and fragrance chemistry, 2,4-Hexadienal, 2-methyl-, (E,E)- is prized for its ability to impart a fresh, green, and fruity aroma. This makes it an essential component in the formulation of natural and synthetic fragrances used in perfumes, cosmetics, and personal care products. Recent studies have also explored its potential as a flavor enhancer in food products, where it can contribute to the development of complex and appealing taste profiles.
In the pharmaceutical industry, 2,4-Hexadienal, 2-methyl-, (E,E)- has garnered attention for its biological activities. Research has shown that this compound exhibits antioxidant properties, which can help protect cells from oxidative stress and damage. Additionally, studies have investigated its potential anti-inflammatory effects, suggesting that it may have therapeutic applications in treating inflammatory conditions. For instance, a recent study published in the Journal of Medicinal Chemistry highlighted the role of 2,4-Hexadienal, 2-methyl-, (E,E)- in reducing inflammation in vitro models of rheumatoid arthritis.
Beyond its biological activities, 2,4-Hexadienal, 2-methyl-, (E,E)- has also been studied for its potential use in materials science. Its reactivity with various functional groups makes it a useful intermediate in the synthesis of polymers and other advanced materials. Researchers have explored its incorporation into polymer networks to enhance their mechanical properties and stability. For example, a study published in Macromolecules demonstrated that incorporating 2,4-Hexadienal, 2-methyl-, (E,E)- into polymeric materials can improve their thermal stability and resistance to degradation.
The synthesis of 2,4-Hexadienal, 2-methyl-, (E,E)- involves several steps that require precise control over reaction conditions to ensure the formation of the desired (E,E)-isomer. Common synthetic routes include Wittig reactions and olefin metathesis. These methods allow for high yields and purity levels of the final product. Recent advancements in catalytic systems have further optimized these processes, making them more efficient and environmentally friendly.
In terms of safety and handling, while 2,4-Hexadienal, 2-methyl-, (E,E)- is generally considered safe for use in various applications when handled properly, it is important to follow standard laboratory practices to minimize exposure risks. Proper storage conditions should be maintained to prevent degradation and ensure product quality.
The market demand for 2,4-Hexadienal, 2-methyl-, (E,E)- continues to grow due to its wide range of applications and unique properties. As research progresses and new uses are discovered, this compound is likely to play an increasingly important role in various industries. For instance, ongoing studies are exploring its potential as a natural preservative in food products due to its antimicrobial properties.
In conclusion, 2,4-Hexadienal, 2-methyl-, (E,E)- (CAS No. 54716-17-5) is a versatile compound with significant potential across multiple fields. Its unique chemical structure and properties make it an invaluable component in flavor and fragrance chemistry, pharmaceuticals, and materials science. As research continues to uncover new applications and benefits of this compound, its importance is expected to grow further.
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